Cas no 133089-26-6 (trans-3-Methyl-cyclopentylamine)

• Product Name: trans-3-Methyl-cyclopentylamine
• CAS No: 133089-26-6
• MF: C₆H₁₃N
• MW: 99.1741216182709
• MDL: MFCD34169080
• CID: 5178549
• Update Time: 2026-03-05

trans-3-Methyl-cyclopentylamine Chemical and Physical Properties

Names and Identifiers

• trans-3-Methyl-cyclopentylamine

• MDL： MFCD34169080
• Inchi： 1S/C6H13N/c1-5-2-3-6(7)4-5/h5-6H,2-4,7H2,1H3/t5-,6-/m1/s1
• InChI Key： LGSSDLSVHUCRFI-PHDIDXHHSA-N
• SMILES： [C@@H]1(N)CC[C@@H](C)C1

Additional information on trans-3-Methyl-cyclopentylamine

Research Briefing on trans-3-Methyl-cyclopentylamine (CAS: 133089-26-6) in Chemical Biology and Pharmaceutical Applications

trans-3-Methyl-cyclopentylamine (CAS: 133089-26-6) is a chiral amine compound that has garnered significant attention in recent years due to its versatile applications in pharmaceutical synthesis and chemical biology. This briefing consolidates the latest research advancements, focusing on its synthetic methodologies, biological activities, and potential therapeutic applications. The compound's unique structural features, including its cyclopentyl backbone and trans-configuration, make it a valuable building block for drug discovery and development.

Recent studies have highlighted the role of trans-3-Methyl-cyclopentylamine as a key intermediate in the synthesis of bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the construction of novel G protein-coupled receptor (GPCR) modulators, particularly for targets involved in neurological disorders. The study reported that derivatives of this amine exhibited enhanced binding affinity and selectivity compared to their linear counterparts, underscoring the importance of its stereochemistry in drug design.

In the realm of synthetic chemistry, advancements in catalytic asymmetric synthesis have enabled more efficient production of trans-3-Methyl-cyclopentylamine. A breakthrough paper in Angewandte Chemie (2024) described a ruthenium-catalyzed reductive amination protocol that achieved >99% enantiomeric excess (ee) with high yield. This method addresses previous challenges in scalability and cost-effectiveness, potentially facilitating broader adoption in industrial applications.

Pharmacological investigations have revealed promising aspects of trans-3-Methyl-cyclopentylamine derivatives. Research published in Bioorganic & Medicinal Chemistry Letters (2023) identified several analogs with potent inhibitory activity against monoamine oxidases (MAOs), suggesting potential applications in neurodegenerative disease treatment. Notably, one derivative showed 50-fold selectivity for MAO-B over MAO-A, a profile highly desirable for Parkinson's disease therapeutics with reduced side effects.

The compound's safety profile has also been systematically evaluated. A recent toxicological study (Regulatory Toxicology and Pharmacology, 2024) conducted comprehensive in vitro and in vivo assessments of trans-3-Methyl-cyclopentylamine and its common derivatives. The results indicated favorable pharmacokinetic properties and low cytotoxicity at therapeutic concentrations, supporting its further development as a pharmaceutical intermediate.

Looking forward, several clinical trials are anticipated to commence in 2025 involving drug candidates incorporating the trans-3-Methyl-cyclopentylamine scaffold. These include potential treatments for chronic pain and mood disorders, reflecting the broad therapeutic potential of this chemical entity. Industry analysts project growing demand for this compound, with market estimates suggesting a compound annual growth rate of 8.2% in the chiral amine sector through 2030.

In conclusion, trans-3-Methyl-cyclopentylamine (133089-26-6) represents a strategically important compound in modern medicinal chemistry. Its unique structural properties, combined with recent synthetic and pharmacological advancements, position it as a valuable asset in drug discovery pipelines. Continued research into its applications and the development of more efficient production methods will likely further enhance its significance in the pharmaceutical industry.